Cas no 2672502-93-9 (2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl]-)

• Product Name: 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl]-
• CAS No: 2672502-93-9
• MF: C₁₉H₂₄N₂O
• MW: 296.4
• CID: 5520257
• PubChem ID: 163399762
• Update Time: 2025-07-05

2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl]-
• 2672502-93-9
• 6-(1-Cyclohexyl-1-(5-methylpyridin-2-yl)ethyl)pyridin-2(1H)-one
• F96395
• 6-[1-cyclohexyl-1-(5-methylpyridin-2-yl)ethyl]-1H-pyridin-2-one
• SCHEMBL24518057

• Inchi： 1S/C19H24N2O/c1-14-11-12-16(20-13-14)19(2,15-7-4-3-5-8-15)17-9-6-10-18(22)21-17/h6,9-13,15H,3-5,7-8H2,1-2H3,(H,21,22)
• InChI Key： ZNSBOFUMSYKQMA-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(C2CCCCC2)(C2=NC=C(C)C=C2)C)=CC=C1

Computed Properties

• Exact Mass: 296.188863393g/mol
• Monoisotopic Mass: 296.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42Ų

Additional information on 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl]-

Introduction to 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl] and Its Applications in Modern Chemical Biology

2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl], identified by its CAS number 2672502-93-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridinone class of heterocyclic molecules, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a cyclohexyl group and a 5-methyl-2-pyridinyl ethyl side chain in its molecular structure contributes to its distinct chemical behavior and potential biological activities.

The structural features of 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl] make it an intriguing candidate for further investigation in drug discovery and molecular research. The pyridinone core is known to exhibit various biological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. Additionally, the substitution pattern at the 6-position with a bulky cyclohexyl group and an ethyl chain extending from a 5-methyl-2-pyridinyl moiety suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The compound 2672502-93-9 is no exception and has been studied for its potential applications in treating neurological disorders, cardiovascular diseases, and other chronic conditions. Its molecular framework allows for selective binding to specific biological pathways, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl] is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions that involve functional group transformations such as alkylation, cyclization, and reduction. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production if needed.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that the cyclohexyl group enhances solubility while the ethyl chain provides stability against metabolic degradation. This balance makes it an attractive candidate for further development into a lead compound for drug candidates. Additionally, the presence of the 5-methyl group on the pyridine ring may influence electronic properties, affecting how it interacts with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2672502-93-9 with greater accuracy. Molecular docking studies have revealed potential interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. These findings provide a strong rationale for exploring its therapeutic potential further.

In conclusion, 2(1H)-Pyridinone, 6-[1-cyclohexyl-1-(5-methyl-2-pyridinyl)ethyl] (CAS number 2672502-93-9) represents a promising area of research in chemical biology. Its unique structural features, synthetic accessibility, and predicted biological activities make it a valuable compound for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.